Cas no 18062-05-0 ({[(2Z)-4-ethoxybut-2-en-1-yl]oxy}benzene)

{[(2Z)-4-ethoxybut-2-en-1-yl]oxy}benzene structure
18062-05-0 structure
Product name:{[(2Z)-4-ethoxybut-2-en-1-yl]oxy}benzene
CAS No:18062-05-0
MF:C12H16O2
MW:192.254243850708
CID:1371522
PubChem ID:5380271

{[(2Z)-4-ethoxybut-2-en-1-yl]oxy}benzene Chemical and Physical Properties

Names and Identifiers

    • {[(2Z)-4-ethoxybut-2-en-1-yl]oxy}benzene
    • [(Z)-4-ethoxybut-2-enoxy]benzene
    • 18062-05-0
    • DTXSID30418876
    • NSC91146
    • NSC-91146
    • Inchi: InChI=1S/C12H16O2/c1-2-13-10-6-7-11-14-12-8-4-3-5-9-12/h3-9H,2,10-11H2,1H3/b7-6-
    • InChI Key: RFXOHZBKJFOVHQ-SREVYHEPSA-N
    • SMILES: CCOCC=CCOC1=CC=CC=C1

Computed Properties

  • Exact Mass: 192.11508
  • Monoisotopic Mass: 192.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46

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